Cas no 2229471-63-8 (1-(4-bromo-5-chlorothiophen-2-yl)cyclopropylmethanol)

• Product Name: 1-(4-bromo-5-chlorothiophen-2-yl)cyclopropylmethanol
• CAS No: 2229471-63-8
• MF: C₈H₈BrClOS
• MW: 267.570519447327
• CID: 6593331
• PubChem ID: 165644145
• Update Time: 2025-05-19

1-(4-bromo-5-chlorothiophen-2-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-5-chlorothiophen-2-yl)cyclopropylmethanol
• EN300-1920328
• 2229471-63-8
• [1-(4-bromo-5-chlorothiophen-2-yl)cyclopropyl]methanol

• Inchi： 1S/C8H8BrClOS/c9-5-3-6(12-7(5)10)8(4-11)1-2-8/h3,11H,1-2,4H2
• InChI Key： VTTUKJDTJNCCEF-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(=C1)C1(CO)CC1)Cl

Computed Properties

• Exact Mass: 265.91678g/mol
• Monoisotopic Mass: 265.91678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 48.5Ų

Additional information on 1-(4-bromo-5-chlorothiophen-2-yl)cyclopropylmethanol

Introduction to 1-(4-bromo-5-chlorothiophen-2-yl)cyclopropylmethanol (CAS No. 2229471-63-8)

1-(4-bromo-5-chlorothiophen-2-yl)cyclopropylmethanol, with the CAS number 2229471-63-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated and chlorinated thiophene ring attached to a cyclopropylmethanol moiety. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of new drugs for treating diseases such as cancer, neurodegenerative disorders, and infectious diseases.

The synthesis of 1-(4-bromo-5-chlorothiophen-2-yl)cyclopropylmethanol involves a series of well-defined chemical reactions, including the formation of the thiophene ring, the introduction of bromine and chlorine substituents, and the attachment of the cyclopropylmethanol group. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in both academic research and industrial applications.

In terms of its physical properties, 1-(4-bromo-5-chlorothiophen-2-yl)cyclopropylmethanol is a solid at room temperature with a molecular weight of 307.68 g/mol. It exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dichloromethane (DCM), which makes it suitable for various analytical techniques and biological assays. The compound's stability under different conditions has been extensively studied, and it has been found to be stable under standard laboratory conditions.

The biological activity of 1-(4-bromo-5-chlorothiophen-2-yl)cyclopropylmethanol has been a focus of recent research. Studies have shown that this compound possesses potent anti-cancer properties, particularly against breast cancer and lung cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways that are crucial for cancer cell proliferation and survival. Additionally, preliminary data suggest that it may have neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-bromo-5-chlorothiophen-2-yl)cyclopropylmethanol in human subjects. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. The compound's favorable pharmacokinetic profile, including good oral bioavailability and a long half-life, further supports its potential as a viable drug candidate.

In addition to its therapeutic applications, 1-(4-bromo-5-chlorothiophen-2-yl)cyclopropylmethanol has also been explored for its use in chemical biology research. Its ability to modulate specific cellular pathways makes it a valuable tool for understanding the underlying mechanisms of various diseases. For instance, it has been used to study the role of thiophene derivatives in modulating ion channels and receptors, providing insights into potential targets for drug development.

The environmental impact of 1-(4-bromo-5-chlorothiophen-2-yl)cyclopropylmethanol is another important consideration. Research has shown that this compound can be synthesized using green chemistry principles, minimizing its environmental footprint. Furthermore, efforts are being made to develop biodegradable formulations that can reduce any potential ecological risks associated with its use.

In conclusion, 1-(4-bromo-5-chlorothiophen-2-yl)cyclopropylmethanol (CAS No. 2229471-63-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its biological activity and favorable pharmacological properties, make it an exciting area of study for both researchers and industry professionals. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the development of novel treatments for various diseases.